![molecular formula C13H12BrClN2O B4087763 2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol](/img/structure/B4087763.png)
2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol
Overview
Description
2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol, also known as BPAP, is a chemical compound that has gained attention in scientific research for its potential therapeutic effects. BPAP is a unique compound that has been studied extensively, and its properties have been found to be beneficial in various fields of research.
Mechanism of Action
2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol acts as a dopamine agonist, which means it activates dopamine receptors in the brain. This activation leads to an increase in dopamine release, which has been found to have a positive effect on cognitive function and memory.
Biochemical and physiological effects:
This compound has been found to have a positive effect on cognitive function, memory, and learning in animal studies. It has also been found to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.
Advantages and Limitations for Lab Experiments
2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its high potency. However, its limited solubility in water can make it challenging to work with in certain experiments.
Future Directions
There are several future directions for research on 2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol, including its potential use in the treatment of neurodegenerative diseases, its impact on the dopaminergic system, and its potential as a cognitive enhancer. Further research is needed to determine the full extent of this compound's therapeutic potential and to develop new applications for this unique compound.
In conclusion, this compound is a promising compound that has gained attention in scientific research for its potential therapeutic effects. Its mechanism of action and biochemical effects make it a promising candidate for further research in various fields of study. Further research is needed to determine the full extent of this compound's therapeutic potential and to develop new applications for this unique compound.
Scientific Research Applications
2-{1-[(5-bromo-2-pyridinyl)amino]ethyl}-4-chlorophenol has been studied for its potential therapeutic effects in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. It has been found to have an impact on the central nervous system, specifically on the dopaminergic system.
properties
IUPAC Name |
2-[1-[(5-bromopyridin-2-yl)amino]ethyl]-4-chlorophenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrClN2O/c1-8(11-6-10(15)3-4-12(11)18)17-13-5-2-9(14)7-16-13/h2-8,18H,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMNOHUCRAOCAAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1)Cl)O)NC2=NC=C(C=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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